2-(Oxepan-4-yl)acetic acid

• IUPAC Name: 2-(oxepan-4-yl)acetic acid
• InChI: InChI=1S/C8H14O3/c9-8(10)6-7-2-1-4-11-5-3-7/h7H,1-6H2,(H,9,10)
• InChI Key: UKYPDNNXQZWWRJ-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CCOC1)CC(=O)O
• Molecular Formula: C8H14O3
• Molecular Weight: 158.19 g/mol

Description

2-(Oxepan-4-yl)acetic acid is an organic compound with the molecular formula C8H14O3. It has a molecular weight of 158.20.

Molecular Structure Analysis

The molecular structure of 2-(Oxepan-4-yl)acetic acid consists of an oxepane ring (a seven-membered ring containing one oxygen atom and six carbon atoms) attached to an acetic acid moiety. The exact spatial arrangement of these atoms would depend on the specific stereochemistry of the compound, which is not provided in the available resources.

Physical And Chemical Properties Analysis

The physical and chemical properties of 2-(Oxepan-4-yl)acetic acid are not fully detailed in the available resources. It is known to have a molecular weight of 158.20. Other properties such as boiling point, melting point, and solubility would need to be determined experimentally or found in a dedicated chemical database.

Scientific Research Applications

Catalytic Processes

Research has demonstrated the catalytic, oxidative condensation of methane to acetic acid, highlighting the importance of catalysis in synthesizing valuable chemicals from simpler molecules. This process involves C-H activation and could suggest a role for related compounds in catalytic applications or as intermediates in synthesis pathways (Periana et al., 2003).

Adsorption and Environmental Applications

Studies on the adsorption thermodynamics of herbicides on nano-composite materials indicate the relevance of chemical interactions at the surface for environmental cleanup and the design of sensitive detection systems. This area of research could be relevant for understanding how 2-(Oxepan-4-yl)acetic acid might interact with various materials or be used in environmental remediation efforts (Khan & Akhtar, 2011).

Chemical Synthesis and Polymer Chemistry

The synthesis and conformational analysis of beta-pseudopeptide foldamers, incorporating similar backbone structures, highlight the utility of these compounds in constructing conformationally constrained molecules for potential applications in biomimetic materials and drug design. This suggests a potential area of research for 2-(Oxepan-4-yl)acetic acid in the development of novel materials or bioactive compounds (Luppi et al., 2004).

Oxidative Processes

Research into the oxidative heterodimerization reactions and the degradation of organic compounds in aqueous solutions provides insight into the chemical reactivity and potential applications of related compounds in synthesis and environmental degradation processes. This could inform the use of 2-(Oxepan-4-yl)acetic acid in oxidative chemistry applications or as a building block in organic synthesis (Ma et al., 2005).

Wastewater Treatment and Environmental Safety

The application of peracetic acid in wastewater treatment and its comparison with other oxidants for the removal of contaminants highlight the role of oxidative chemicals in environmental applications. Though not directly related, understanding the behavior of such oxidants could provide a basis for exploring the environmental applications or safety profile of 2-(Oxepan-4-yl)acetic acid in similar contexts (Criquet & Leitner, 2009).